Bis(diphenylphosphino)methane
Cat. No. B1329430
M. Wt: 384.4 g/mol
InChI Key: XGCDBGRZEKYHNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05919984
Procedure details
A mixture of palladium acetate (5 mg; 2.2×10-2 mmol), dppm (2.00 g; 5.21 mmol), 1,2-dibromoethane (2.0 g; 10.64 mmol), and dichloromethane (10 mL) was stirred for 20 minutes. To this solution, aqueous NaOH (20% by weight; 6 mL) containing NaI (40 mg; 0.27 mmol) was added and the mixture was vigorously stirred under reflux for 4 hours. The organic phase was filtered through a silica plug which was then washed with CH2Cl2 /AcOEt (3:1 by volume). The combined organic solutions were evaporated to dryness. The solid residue was dissolved in the minimum amount of boiling CH2Cl2, the warm solution was treated with ether (100 mL; portionwise) and left at room temperature for 2 hours. Slightly yellowish fluffy needles of spectroscopically and TLC pure dppmO were separated, washed with ether, and dried under vacuum. The yield was 1.53 g (74%). 1H NMR (CDCl3, 20° C.), δ: 3.1 (d, 2H, J=12.7 Hz, CH2); 7.1-7.9 (m, 20H, Ph). 31P NMR (CDCl3, 20° C.), δ: -26.5 (d, 1P, JP-P =50.5 Hz, PPh2); 29.8 (d, 1P, JP-P =50.5 Hz, P(O)Ph2).
Name
Identifiers
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REACTION_CXSMILES
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[CH:1]1[CH:2]=[CH:3][C:4]([P:7]([C:22]2[CH:23]=[CH:24][CH:25]=[CH:26][CH:27]=2)[CH2:8][P:9]([C:16]2[CH:17]=[CH:18][CH:19]=[CH:20][CH:21]=2)[C:10]2[CH:11]=[CH:12][CH:13]=[CH:14][CH:15]=2)=[CH:5][CH:6]=1.BrCCBr.[OH-:32].[Na+].[Na+].[I-]>C([O-])(=O)C.[Pd+2].C([O-])(=O)C.ClCCl>[P:7]([CH2:8][P:9]([C:16]1[CH:17]=[CH:18][CH:19]=[CH:20][CH:21]=1)([C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1)=[O:32])([C:22]1[CH:27]=[CH:26][CH:25]=[CH:24][CH:23]=1)[C:4]1[CH:3]=[CH:2][CH:1]=[CH:6][CH:5]=1 |f:2.3,4.5,6.7.8|
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Inputs
Step One
Step Two
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Name
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|
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Quantity
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2 g
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Type
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reactant
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Smiles
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C=1C=CC(=CC1)P(CP(C=2C=CC=CC2)C=3C=CC=CC3)C=4C=CC=CC4
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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BrCCBr
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Name
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Quantity
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5 mg
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Type
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catalyst
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Smiles
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C(C)(=O)[O-].[Pd+2].C(C)(=O)[O-]
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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was stirred for 20 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was added
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STIRRING
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Type
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STIRRING
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Details
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the mixture was vigorously stirred
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 4 hours
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Duration
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4 h
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FILTRATION
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Type
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FILTRATION
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Details
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The organic phase was filtered through a silica plug which
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WASH
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Type
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WASH
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Details
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was then washed with CH2Cl2 /AcOEt (3:1 by volume)
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CUSTOM
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Type
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CUSTOM
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Details
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The combined organic solutions were evaporated to dryness
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The solid residue was dissolved in the minimum amount of boiling CH2Cl2
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ADDITION
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Type
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ADDITION
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Details
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the warm solution was treated with ether (100 mL
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WAIT
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Type
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WAIT
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Details
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portionwise) and left at room temperature for 2 hours
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|
Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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Details
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Slightly yellowish fluffy needles of spectroscopically and TLC pure dppmO were separated
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WASH
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Type
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WASH
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Details
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washed with ether
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CUSTOM
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Type
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CUSTOM
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Details
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dried under vacuum
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Outcomes
Product
Details
Reaction Time |
20 min |
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Name
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Type
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Smiles
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P(C1=CC=CC=C1)(C1=CC=CC=C1)CP(=O)(C1=CC=CC=C1)C1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
